Cas no 1270115-94-0 ((3S)-3-Amino-3-(3-fluoro-2-methylphenyl)propanoic acid)

• Product Name: (3S)-3-Amino-3-(3-fluoro-2-methylphenyl)propanoic acid
• CAS No: 1270115-94-0
• MF: C₁₀H₁₂FNO₂
• MW: 197.206186294556
• MDL: MFCD18668109
• CID: 4760738
• Update Time: 2025-05-22

(3S)-3-Amino-3-(3-fluoro-2-methylphenyl)propanoic acid Chemical and Physical Properties

Names and Identifiers

• (S)-3-Amino-3-(3-fluoro-2-methylphenyl)propanoic acid
• (3S)-3-Amino-3-(3-fluoro-2-methylphenyl)propanoic acid

• MDL： MFCD18668109
• Inchi： 1S/C10H12FNO2/c1-6-7(3-2-4-8(6)11)9(12)5-10(13)14/h2-4,9H,5,12H2,1H3,(H,13,14)/t9-/m0/s1
• InChI Key： NWJCIWQNZQSADS-VIFPVBQESA-N
• SMILES： FC1=CC=CC(=C1C)[C@H](CC(=O)O)N

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 210
• XLogP3: -1.5
• Topological Polar Surface Area: 63.3

Additional information on (3S)-3-Amino-3-(3-fluoro-2-methylphenyl)propanoic acid

Compound CAS No. 1270115-94-0: (3S)-3-Amino-3-(3-fluoro-2-methylphenyl)propanoic Acid

The compound CAS No. 1270115-94-0, also known as (3S)-3-Amino-3-(3-fluoro-2-methylphenyl)propanoic acid, is a structurally unique amino acid derivative with significant potential in the fields of pharmacology and organic synthesis. This compound has garnered attention due to its chiral center at the 3-position, which imparts distinct stereochemical properties, making it a valuable substrate for enantioselective reactions and bioactive molecule design.

Structural Insights and Synthesis

The molecular structure of (3S)-3-Amino-3-(3-fluoro-2-methylphenyl)propanoic acid consists of a central propanoic acid backbone with an amino group and a substituted phenyl ring attached at the 3-position. The phenyl group is further substituted with a fluorine atom at the 3-position and a methyl group at the 2-position, which contributes to its unique electronic and steric properties. The synthesis of this compound typically involves multi-step processes, including Friedel-Crafts alkylation or acylation followed by amino acid derivatization. Recent advancements in asymmetric catalysis have enabled more efficient enantioselective syntheses, which are critical for applications in drug discovery.

Pharmacological Properties and Applications

Research into (3S)-3-Amino-3-(3-fluoro-2-methylphenyl)propanoic acid has revealed its potential as a building block for peptide-based drugs and bioactive molecules. Its amino acid backbone allows for facile incorporation into peptide sequences, while the substituted phenyl group introduces additional functionality, such as increased lipophilicity and potential for hydrogen bonding interactions. Recent studies have explored its role in modulating enzyme activity, particularly in kinases and proteases, suggesting its utility in therapeutic development.

Moreover, the compound has been investigated for its ability to act as a chiral auxiliary in asymmetric synthesis. Its stereochemical integrity makes it an ideal candidate for inducing high enantiomeric excess in complex molecule constructions. This property has been leveraged in the synthesis of natural product analogs and biologically active compounds.

Recent Research Findings

In 2023, a study published in *Journal of Medicinal Chemistry* highlighted the role of (3S)-3-Amino-3-(3-fluoro-2-methylphenyl)propanoic acid as a lead compound in the development of inhibitors for neurodegenerative diseases. Researchers demonstrated that derivatives of this compound could selectively bind to amyloid-beta peptides, potentially inhibiting their aggregation—a hallmark of Alzheimer's disease. These findings underscore its potential as a scaffold for disease-modifying therapies.

Another notable advancement involves its application in peptide-based vaccines. Scientists have utilized this compound to design self-assembling peptide nanofibers that enhance antigen presentation, showing promise in immunotherapy applications against infectious diseases.

Conclusion

The compound CAS No. 1270115-94-0, or (3S)-3-Amino-3-(3-fluoro-2-methylphenyl)propanoic acid, stands as a testament to the intricate relationship between molecular structure and biological function. Its unique properties position it as a valuable tool in organic synthesis, pharmacology, and drug discovery. As research continues to uncover new applications and mechanisms of action, this compound is likely to play an increasingly important role in advancing therapeutic interventions across diverse disease areas.